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Compound of Interest

Compound Name:
[(2-Bromophenyl)imino]dimethyl-

lambda6-sulfanone

CAS No.: 2060052-61-9

Cat. No.: B1383634

Get Quote

Compound Identity & Strategic Overview
Target Molecule:[(2-Bromophenyl)imino]dimethyl-lambda6-sulfanone[1][2]

Common Name:N-(2-Bromophenyl)-S,S-dimethylsulfoximine

CAS Registry Number: 2060052-61-9 (or related analogs)[1]

Core Challenge: The ortho-bromo substituent creates significant steric hindrance and

introduces a chemoselectivity risk (unwanted coupling at the bromine site).

The "Golden Route" for High Yield: To maximize yield and avoid polymerization, we

recommend the Chemoselective Cross-Coupling of S,S-dimethylsulfoximine with 1-Bromo-2-

iodobenzene. This exploits the reactivity difference between the C–I and C–Br bonds, ensuring

the sulfoximine couples exclusively at the iodine position, leaving the bromine intact for

downstream chemistry.
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Optimized Synthesis Protocol
Method A: Palladium-Catalyzed Chemoselective
Coupling (Recommended)
Best for: High yields, difficult ortho-sterics, and strict chemoselectivity.

Reaction Scheme: S,S-Dimethylsulfoximine + 1-Bromo-2-iodobenzene → Product

Protocol Steps:

Preparation: In a glovebox or under Argon, charge a reaction vial with:

Substrate 1: S,S-Dimethylsulfoximine (1.0 equiv)

Substrate 2: 1-Bromo-2-iodobenzene (1.1 equiv)

Catalyst: Pd(OAc)₂ (2–5 mol%) or Pd₂dba₃ (1–2.5 mol%)

Ligand: Xantphos (4–6 mol%) — Critical for ortho-substitution.

Base: Cs₂CO₃ (1.5–2.0 equiv) — Must be dry/finely ground.

Solvent: 1,4-Dioxane or Toluene (Anhydrous, 0.2 M concentration).

Execution: Seal the vial and heat to 80–100 °C for 12–16 hours.

Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Concentrate in vacuo.

Purification: Flash column chromatography (Gradient: Hexanes/EtOAc or DCM/MeOH).

Method B: Copper-Catalyzed N-Arylation (Cost-
Effective)
Best for: Large scale, less sterically demanding batches, or when Pd is contraindicated.

Protocol Steps:
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Charge: CuI (10 mol%), DMEDA (N,N'-dimethylethylenediamine, 20 mol%), K₂CO₃ (2.0

equiv).

Solvent: DMF or DMSO (degassed).

Conditions: Heat to 110–120 °C for 24 hours.

Note: Higher temperatures are required for Cu, which increases the risk of side reactions

with the ortho-bromo group.

Troubleshooting & FAQ
Q1: My yield is stuck at <40%. What is killing the
reaction?
Diagnosis: The ortho-bromo group is likely coordinating to the metal center (poisoning) or

creating a "steric wall" that prevents the oxidative addition/reductive elimination cycle. Solution:

Switch Ligands: If using Copper, switch to Palladium/Xantphos. Xantphos has a wide bite

angle that forces the reductive elimination step, even in crowded ortho systems.

Check the Halide: Are you using 1,2-dibromobenzene? The C–Br bond activation is much

slower and less selective than C–I. Switch to 1-bromo-2-iodobenzene to drive the reaction at

the I-site specifically.

Q2: I see a "dimer" impurity. What is it?
Diagnosis: You are likely observing homocoupling of the aryl halide (Ar–Ar) or double arylation

of the sulfoximine (if the Br also reacted). Solution:

Degas Solvents: Oxygen promotes homocoupling. Sparge solvents with Argon for 15 mins.

Lower Temperature: If using Pd, drop temp to 80 °C to favor C–N coupling over

homocoupling.

Stoichiometry: Ensure a slight excess of the aryl iodide (1.1 equiv) rather than the

sulfoximine.
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Q3: Can I synthesize this directly from 2-Bromoaniline
and DMSO?
Answer: Theoretically yes, via oxidative imination (using PhI(OAc)₂), but we advise against it.

Reasoning: Anilines are prone to oxidation (forming azo compounds) under the harsh

conditions required to activate DMSO. The yield is typically poor (<30%) and purification is

difficult. The "Two-Step" route (Make S,S-dimethylsulfoximine first

Couple) is far more robust.

Visual Workflows
Figure 1: Chemoselective Synthesis Pathway
Caption: Logical flow for selecting the correct coupling partner to ensure regiospecificity.
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Figure 2: Troubleshooting Decision Tree
Caption: Step-by-step logic for resolving low conversion or impurities.
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Comparative Data: Catalyst Performance
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Parameter Copper System (Bolm)
Palladium System

(Buchwald)

Catalyst CuI (10 mol%)
Pd(OAc)₂ or Pd₂dba₃ (2–5

mol%)

Ligand DMEDA (20 mol%) Xantphos (4–6 mol%)

Base K₂CO₃ Cs₂CO₃

Temp 110–120 °C 80–100 °C

Ortho-Tolerance Moderate Excellent (due to bite angle)

Est. Yield 40–60% 80–95%

Cost Low High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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